Cas no 55405-67-9 (3-Bromopyrazolo[1,5-a]pyrimidine)

3-Bromopyrazolo[1,5-a]pyrimidine structure

55405-67-9 structure

Product Name:3-Bromopyrazolo[1,5-a]pyrimidine

CAS No:55405-67-9

MF:C₆H₄BrN₃

MW:198.020059585571

MDL:MFCD09832893

CID:838756

PubChem ID:12203208

Update Time:2025-04-19

3-Bromopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 3-Bromopyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 3-bromo-
- 3-Brompyrazol<1,5-a>pyrimidin
- 3-Bromo-pyrazolo[1,5-a]pyrimidine
- PB22252
- EN300-245213
- MFCD09832893
- CHEMBL3246721
- DTXSID90480291
- 55405-67-9
- CS-W009241
- FS-2892
- SY009006
- STL414862
- AKOS005073866
- 3-Bromopyrazolo[1,5-a]pyrimidine, 97%
- SCHEMBL1693808
- BBL104357
- BDBM50578094
- MFJWRPLBWPDHGV-UHFFFAOYSA-N
- J-512135
- MDL： MFCD09832893
- Inchi： 1S/C6H4BrN3/c7-5-4-9-10-3-1-2-8-6(5)10/h1-4H
- InChI Key： MFJWRPLBWPDHGV-UHFFFAOYSA-N
- SMILES： BrC1C=NN2C=CC=NC2=1

Computed Properties

Exact Mass: 196.95900
Monoisotopic Mass: 196.95886 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 198.02
XLogP3: 1
Topological Polar Surface Area: 30.2Å²

Experimental Properties

Density: 1.89
Melting Point: 150-152 °C
PSA: 30.19000
LogP: 1.49180

3-Bromopyrazolo[1,5-a]pyrimidine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H315-H319-H335
Warning Statement： P261-P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-36/37/38
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT
PackingGroup：Ⅲ

3-Bromopyrazolo[1,5-a]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromopyrazolo[1,5-a]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13933-1g	3-Bromopyrazolo[1,5-a]pyrimidine	55405-67-9		1g	1386CNY	2021-05-08
Matrix Scientific	054352-1g	3-Bromopyrazolo[1,5-a]pyrimidine, >95%	55405-67-9	>95%	1g	$78.00	2023-09-06
Matrix Scientific	054352-5g	3-Bromopyrazolo[1,5-a]pyrimidine, >95%	55405-67-9	>95%	5g	$310.00	2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OV392-250mg	3-Bromopyrazolo[1,5-a]pyrimidine	55405-67-9	97%	250mg	164CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OV392-5g	3-Bromopyrazolo[1,5-a]pyrimidine	55405-67-9	97%	5g	720.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OV392-1g	3-Bromopyrazolo[1,5-a]pyrimidine	55405-67-9	97%	1g	280.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	054352-1g	3-Bromopyrazolo[1,5-a]pyrimidine	55405-67-9	>95%	1g	632.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	054352-5g	3-Bromopyrazolo[1,5-a]pyrimidine	55405-67-9	>95%	5g	1932.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13933-1g	3-Bromopyrazolo[1,5-a]pyrimidine	55405-67-9		1g	1386.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OV392-200mg	3-Bromopyrazolo[1,5-a]pyrimidine	55405-67-9	97%	200mg	93.0CNY	2021-07-13

3-Bromopyrazolo[1,5-a]pyrimidine Production Method

3-Bromopyrazolo[1,5-a]pyrimidine Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
4. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
5. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

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Cas no 55405-67-9 (3-Bromopyrazolo[1,5-a]pyrimidine)

3-Bromopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Bromopyrazolo[1,5-a]pyrimidine Security Information

3-Bromopyrazolo[1,5-a]pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Bromopyrazolo[1,5-a]pyrimidine Pricemore >>

3-Bromopyrazolo[1,5-a]pyrimidine Production Method

3-Bromopyrazolo[1,5-a]pyrimidine Related Literature

55405-67-9 (3-Bromopyrazolo[1,5-a]pyrimidine) Related Products